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Compound of Interest

Compound Name: 3,4-Dimethoxyphenethyl alcohol

Cat. No.: B1293700

Technical Guide: Physical Properties of 2-(3,4-
Dimethoxyphenyl)ethanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical properties, specifically the
melting and boiling points, of 2-(3,4-Dimethoxyphenyl)ethanol. It includes experimental
protocols for the determination of these properties and a representative synthesis workflow.

Core Physical Properties

2-(3,4-Dimethoxyphenyl)ethanol, also known as homoveratryl alcohol, is a solid organic
compound with the chemical formula C10H140s3. Its physical characteristics are crucial for its
handling, purification, and application in research and development.

Data Presentation

The experimentally determined melting and boiling points of 2-(3,4-Dimethoxyphenyl)ethanol
are summarized in the table below. It is important to note that the boiling point is significantly
influenced by ambient pressure.
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Physical Property Value Conditions
Melting Point 45-49 °C Standard Pressure
Boiling Point 295-297 °C 732-760 mmHg
172-174 °C 17 mmHg

Experimental Protocols

While specific experimental data for the determination of the physical properties of 2-(3,4-
Dimethoxyphenyl)ethanol are not readily available in the public domain, standard
methodologies for determining the melting and boiling points of solid organic compounds are
applicable.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid can be determined with high precision using the capillary
method.[1][2]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle
Procedure:

o Sample Preparation: A small sample of 2-(3,4-Dimethoxyphenyl)ethanol is finely ground into
a powder using a mortar and pestle to ensure uniform heat distribution.[2]

o Capillary Loading: The open end of a capillary tube is tapped into the powdered sample, and
the tube is inverted and tapped on a hard surface to pack the solid into the sealed end. This
is repeated until a sample column of 2-3 mm is achieved.
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o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus, adjacent to the thermometer bulb.

e Heating: The sample is heated rapidly to a temperature approximately 15-20 °C below the
expected melting point. The heating rate is then reduced to 1-2 °C per minute to allow for
thermal equilibrium.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has transitioned to
a liquid is recorded as the end of the melting range. For a pure compound, this range should
be narrow, typically 0.5-2 °C.

Boiling Point Determination (Micro-reflux Method)

For determining the boiling point at reduced pressure, a micro-reflux method is suitable.
Apparatus:
o Small-scale distillation or reflux apparatus

Round-bottom flask

Condenser

Thermometer

Heating mantle or oil bath

Vacuum source and manometer

Procedure:

o Apparatus Assembly: A small quantity (e.g., 5 mL) of 2-(3,4-Dimethoxyphenyl)ethanol is
placed in a round-bottom flask with a boiling chip. A condenser is fitted vertically to the flask,
and a thermometer is positioned so that the bulb is just below the side arm of the condenser.

o Pressure Regulation: The apparatus is connected to a vacuum source, and the pressure is
adjusted to the desired level (e.g., 17 mmHg) using a manometer.
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e Heating: The sample is heated gently until it begins to boil and a reflux ring of condensing

vapor is observed rising up the condenser.

o Temperature Reading: The temperature is allowed to stabilize. The boiling point is the
temperature at which the refluxing vapor surrounds the thermometer bulb, and the

temperature reading remains constant.

Mandatory Visualization

The following diagram illustrates a general experimental workflow for the synthesis of a related
compound, which is representative of the chemical transformations that could be involved in
the preparation of 2-(3,4-Dimethoxyphenyl)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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